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Compound of Interest

Compound Name: Benzilide
CAS No.: 467-32-3
Cat. No.: B121109
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An In-depth Technical Guide to Benzanilide for Advanced Research

Authored by a Senior Application Scientist

This guide provides an in-depth technical overview of benzanilide (CAS No: 93-98-1), a pivotal
compound in synthetic chemistry and drug discovery. Designed for researchers, scientists, and
professionals in drug development, this document moves beyond basic data to explore the
causality behind experimental choices, applications, and safety protocols, ensuring a
comprehensive understanding grounded in scientific integrity.

Core Compound Identification and Properties

Benzanilide, systematically known as N-phenylbenzamide, is an aromatic secondary amide
with the chemical formula C13H11NO.[1] It is a stable, white to off-white crystalline solid at room
temperature.[2][3] Its fundamental importance stems from its role as a versatile intermediate in
the synthesis of more complex molecules, including pharmaceuticals, dyes, and perfumes.[3]

[41[5]
The foundational identifiers for this compound are:

« CAS Number: 93-98-1[4][6][7][8]
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e Molecular Weight: 197.23 g/mol [1][4][6][7][8]

A summary of its key physicochemical properties is presented below for rapid reference.

Property Value Source(s)

Molecular Formula C13H11NO [6][71I8]

N-Phenylbenzamide, N-
Synonyms - [11[6]1[7]
Benzoylaniline

White to pale cream crystalline
Appearance ] [1112][3]
solid/powder

Melting Point 161-165 °C [3116][9]
Boiling Point 117-119 °C at 10 mm Hg [4]
Density ~1.315 g/cm? [3][4]

Insoluble in water; Soluble in
Solubility ethanol, ether, acetone, and [1112]131[4]
chloroform.

Synthesis Protocol: The Schotten-Baumann
Reaction

The most reliable and common laboratory-scale synthesis of benzanilide is achieved via the
Schotten-Baumann reaction.[1][3] This method involves the acylation of aniline with benzoyl
chloride under basic conditions. The choice of this methodology is predicated on its high
efficiency and yield, often exceeding 85% after purification.[3]

Expert Rationale behind the Protocol

The reaction is conducted in a biphasic system (aqueous and organic). The aqueous sodium
hydroxide serves two critical functions:

o Neutralization: It neutralizes the hydrochloric acid byproduct generated during the reaction.
[1] This is crucial because the aniline reactant is basic; allowing HCI to accumulate would
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lead to the formation of anilinium chloride, a salt that is unreactive towards the benzoyl
chloride, thereby halting the reaction.

o Equilibrium Shift: By consuming the HCI, the base drives the reaction equilibrium towards the
product side, maximizing the yield of benzanilide.[1]

Performing the initial addition at a reduced temperature (0-5 °C) is a deliberate choice to
control the exothermic reaction between the highly reactive benzoyl chloride and aniline. This
prevents potential side reactions and ensures selectivity.

Step-by-Step Experimental Workflow

e Reagent Preparation: In a fume hood, prepare a 10% aqueous solution of sodium hydroxide
(NaOH).

 Aniline Solution: In a suitable reaction vessel (e.g., a 250 mL Erlenmeyer flask) equipped
with a magnetic stirrer, dissolve 1.1 equivalents of aniline in the 10% NaOH solution.

e Cooling: Place the reaction vessel in an ice-water bath and stir until the temperature of the
solution equilibrates to between 0-5 °C.

e Acylation: Slowly add 1.0 equivalent of benzoyl chloride dropwise to the cold, stirring aniline
solution. Maintain the temperature below 10 °C throughout the addition. A white precipitate of
benzanilide will form immediately.

o Reaction Completion: After the addition is complete, remove the ice bath and allow the
mixture to stir at room temperature for 1-2 hours to ensure the reaction goes to completion.

[3]
e |solation: Isolate the crude benzanilide product by vacuum filtration using a Bichner funnel.

e Washing: Wash the collected solid copiously with cold water to remove any unreacted
aniline, sodium hydroxide, and sodium chloride. A subsequent wash with a small amount of
cold ethanol can help remove other organic impurities.

 Purification (Recrystallization): The crude product is purified by recrystallization from ethanol.
Dissolve the solid in a minimum amount of hot ethanol. Allow the solution to cool slowly to
room temperature and then in an ice bath to induce crystallization of pure benzanilide.
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¢ Drying: Collect the purified crystals by vacuum filtration and dry them in a vacuum oven to
remove residual solvent.

Workflow Visualization
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Caption: Schotten-Baumann synthesis workflow for benzanilide.
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Applications in Drug Development and Research

Benzanilide is more than a simple chemical; it is a foundational scaffold in medicinal chemistry.
Its rigid structure and capacity for functionalization make it an ideal starting point for creating
libraries of bioactive compounds.[1]

» Scaffold for Bioactive Molecules: The benzanilide framework is present in numerous
compounds with demonstrated biological activity. For example, hydroxylated benzanilides
are crucial in pharmaceuticals and agrochemicals, where the position of the hydroxyl group
can dramatically alter bio-activity.[10] This has been exploited in the development of DNA-PK
inhibitors and rotamase inhibitors.[10]

¢ Kinase Inhibitor Synthesis: Recent research has demonstrated the use of benzanilide
formation via native chemical ligation (NCL) to synthesize Bcr-Abl tyrosine kinase inhibitors,
such as derivatives of ponatinib.[11] This highlights its relevance in developing targeted
cancer therapies.

e Fragment-Based Drug Discovery (FBDD): The mild conditions under which benzanilide can
be formed make it suitable for FBDD, a process where small molecular fragments are
screened and linked together to build potent drug candidates.[11]

o Model Compound: In academic research, benzanilide serves as a quintessential model for
studying the properties of the amide bond, including rotational barriers and hydrogen
bonding patterns.[3]

Safety, Handling, and Storage

As a combustible solid, proper handling of benzanilide is essential to ensure laboratory safety.
[7] While it is not classified as a hazardous substance under major regulations, prudent safety
practices should always be observed.[12][13]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles with side shields, chemical-resistant gloves, and a lab coat.[14][15]

o Ventilation: Use with adequate ventilation to minimize dust generation and accumulation. For
procedures that may generate significant dust, a chemical fume hood is required.[9][14][15]
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» Handling: Avoid contact with skin, eyes, and clothing. Do not ingest or inhale dust. Wash
hands thoroughly after handling.[9][14]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances like strong oxidizing agents.[12][14]

o First Aid:

o

Eyes: Flush with plenty of water for at least 15 minutes.[14]

[¢]

Skin: Wash off with soap and plenty of water.[12]

[¢]

Inhalation: Move the person to fresh air.[12]

[e]

Ingestion: Rinse mouth with water and seek medical advice.[12]

Conclusion

Benzanilide (CAS: 93-98-1) is a cornerstone chemical with a molecular weight of 197.23 g/mol .
Its significance extends from its fundamental role in organic synthesis to its application as a
critical scaffold in the development of modern pharmaceuticals. A thorough understanding of its
synthesis, properties, and handling protocols, as detailed in this guide, is indispensable for
researchers and scientists aiming to leverage its full potential in their work.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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